Cas no 2923012-24-0 (4-(4-fluoro-2-methoxyphenyl)-N-(3-((S-methylsulfonimidoyl)methyl)phenyl)-1,3,5-triazin-2-amine)

• Product Name: 4-(4-fluoro-2-methoxyphenyl)-N-(3-((S-methylsulfonimidoyl)methyl)phenyl)-1,3,5-triazin-2-amine
• CAS No: 2923012-24-0
• MF: C₁₈H₁₈FN₅O₂S
• MW: 387.431225299835
• CID: 6788204
• PubChem ID: 71618220
• Update Time: 2026-03-12

4-(4-fluoro-2-methoxyphenyl)-N-(3-((S-methylsulfonimidoyl)methyl)phenyl)-1,3,5-triazin-2-amine Chemical and Physical Properties

Names and Identifiers

• BAY-1143572 Racemate
• BCP30202
• BDBM168383
• 1,3,5-Triazin-2-amine, 4-(4-fluoro-2-methoxyphenyl)-N-[3-[(S-methylsulfonimidoyl)methyl]phenyl]-
• s8727
• Atuveciclib Racemate
• BAY1143572
• BDBM168385
• NSC786098
• CS-6307
• D80409
• (S)-4-(4-Fluoro-2-methoxyphenyl)-N-(3-((S-methylsulfonimidoyl)methyl)phenyl)-1,3,5-triazin-2-amine
• Atuveciclib (Racemate)
• 2250279-81-1
• 2923012-24-0
• (rac)-4-(4-Fluoro-2-methoxyphenyl)-N-{3-[(S-methylsulfonimidoyl)methyl]phenyl}-1,3,5-triazin-2-amine
• 1414943-91-1
• 4-(4-fluoro-2-methoxyphenyl)-N-(3-((S-methylsulfonimidoyl)methyl)phenyl)-1,3,5-triazin-2-amine
• CHEMBL4286578
• AKOS040732535
• MS-26405
• 1414943-88-6
• [(3-{[4-(4-fluoro-2-methoxyphenyl)-1,3,5-triazin-2-yl]amino}phenyl)methyl](imino)methyl-??-sulfanone
• US9669034, 2 (rac)-4-(4-Fluoro-2-methoxyphenyl)-N-{3-[(S-methylsulfonimidoyl)methyl]phenyl}-1,3,5-triazin-2-amine
• EX-A2917
• HY-12871
• BAY-1143572
• US9669034, 3 (−)-4-(4-Fluoro-2-methoxyphenyl)-N-{3-[(S-methylsulfonimidoyl)methyl]phenyl}-1,3,5-triazin-2-amine;enantiomer1
• ACWKGTGIJRCOOM-UHFFFAOYSA-N
• US9669034, 4 (+)-4-(4-Fluoro-2-methoxyphenyl)-N-{3-[(S-methylsulfonimidoyl)methyl]phenyl}-1,3,5-triazin-2-amine:enantiomer2
• NSC-786098
• SB19757
• SCHEMBL14061694
• Atuveciclib Racemate; BAY-1143572 Racemate
• Atuveciclib (BAY-1143572)
• 1414943-94-4;Atuveciclib;BAY-1143572 Racemate; BAY1143572; BAY 1143572; BAY-1143572
• (-)-4-(4-Fluoro-2-methoxyphenyl)-N-(3-((S-methylsulfonimidoyl)methyl)phenyl)-1,3,5-triazin-2-amine
• NCGC00475726-01
• BDBM168384
• (3-((4-(4-fluoro-2-methoxyphenyl)-1,3,5-triazin-2-yl)amino)benzyl)(imino)(methyl)-l6-sulfanone
• BAY 1143572

• Inchi： 1S/C18H18FN5O2S/c1-26-16-9-13(19)6-7-15(16)17-21-11-22-18(24-17)23-14-5-3-4-12(8-14)10-27(2,20)25/h3-9,11,20H,10H2,1-2H3,(H,21,22,23,24)
• InChI Key： ACWKGTGIJRCOOM-UHFFFAOYSA-N
• SMILES： S(C)(CC1C=CC=C(C=1)NC1N=CN=C(C2C=CC(=CC=2OC)F)N=1)(=N)=O

Computed Properties

• Exact Mass: 387.11652417g/mol
• Monoisotopic Mass: 387.11652417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-(4-fluoro-2-methoxyphenyl)-N-(3-((S-methylsulfonimidoyl)methyl)phenyl)-1,3,5-triazin-2-amine

Introduction to 4-(4-fluoro-2-methoxyphenyl)-N-(3-((S-methylsulfonimidoyl)methyl)phenyl)-1,3,5-triazin-2-amine (CAS No. 2923012-24-0)

The compound 4-(4-fluoro-2-methoxyphenyl)-N-(3-((S-methylsulfonimidoyl)methyl)phenyl)-1,3,5-triazin-2-amine, identified by its CAS number 2923012-24-0, represents a significant advancement in the field of medicinal chemistry. This triazine derivative exhibits a unique structural configuration that has garnered attention for its potential applications in drug discovery and therapeutic development. The molecular framework incorporates several key functional groups, including a fluoro-substituted aromatic ring, a methoxy group, and a S-methylsulfonimidoyl moiety, which collectively contribute to its distinct chemical properties and biological activities.

Recent research in the domain of pharmacophores has highlighted the importance of triazine derivatives in the design of novel therapeutic agents. The triazine core, characterized by its three nitrogen atoms, provides a versatile scaffold for further functionalization, enabling the development of compounds with tailored biological profiles. In particular, the presence of a 4-fluoro-2-methoxyphenyl substituent on the triazine ring enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for further exploration in medicinal chemistry.

The S-methylsulfonimidoyl group appended to the phenyl ring introduces a polar moiety that can interact with biological targets through hydrogen bonding or ionic interactions. This feature is particularly relevant in the context of drug design, as it allows for precise modulation of binding affinity and selectivity. Studies have demonstrated that such modifications can significantly influence the pharmacokinetic and pharmacodynamic properties of small molecules, thereby improving their therapeutic efficacy.

Current research trends in medicinal chemistry emphasize the need for innovative molecular architectures that combine multiple pharmacophoric elements into a single entity. The compound in question exemplifies this approach by integrating several key functional groups into its structure. The fluoro-substituent, for instance, is well-documented for its ability to enhance binding affinity and metabolic stability, while the methoxy group contributes to solubility and bioavailability. These features make the compound a promising candidate for further investigation in various therapeutic areas.

In addition to its structural complexity, this compound has shown intriguing biological activities in preliminary studies. Research indicates that it may exhibit properties relevant to neurological disorders, inflammatory conditions, and cancer biology. The precise mechanisms through which these effects are mediated are still under investigation, but early findings suggest that interactions with specific protein targets play a crucial role. For instance, the compound's ability to modulate the activity of enzymes such as kinases or phosphodiesterases could have significant implications for therapeutic intervention.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the triazine core through cyclocondensation reactions, followed by selective functionalization at various positions on the aromatic rings. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to introduce the desired substituents with high precision. These synthetic methodologies are critical for achieving the complex molecular architecture necessary for biological activity.

The use of computational methods has also been instrumental in understanding the structural and functional properties of this compound. Molecular modeling studies have provided insights into its binding interactions with potential biological targets, helping to guide further optimization efforts. These computational approaches are increasingly integral to modern drug discovery pipelines, enabling researchers to predict and validate biological activity before conducting costly experimental assays.

Future directions in research may focus on exploring analogues of this compound that exhibit enhanced potency or selectivity. By systematically modifying key functional groups such as the fluoro-substituent or the S-methylsulfonimidoyl moiety, researchers can generate libraries of derivatives with tailored properties. High-throughput screening (HTS) techniques combined with structure-activity relationship (SAR) analysis will be essential tools in this endeavor.

The broader implications of this research extend beyond individual compounds to advancements in drug discovery methodologies. The development of novel scaffolds like this triazine derivative underscores the importance of interdisciplinary collaboration between synthetic chemists, biologists, and computer scientists. Such collaborations are essential for translating fundamental chemical discoveries into tangible therapeutic benefits.

In conclusion, 4-(4-fluoro-2-methoxyphenyl)-N-(3-((S-methylsulfonimidoyl)methyl)phenyl)-1,3,5-triazin-2-amine (CAS No. 2923012-24-0) represents a promising lead in medicinal chemistry with significant potential for further development. Its unique structural features and preliminary biological activities make it an attractive candidate for therapeutic applications across multiple disease areas. Continued research efforts will be crucial in unlocking its full potential and advancing it toward clinical translation.